Lipophilicity (LogP) Comparison
The target compound exhibits a calculated LogP of 2.9678, which is 6% higher than 4-(trifluoromethyl)indoline (LogP 2.8) and 42% higher than 7-chloroindoline (LogP 2.09) [1]. This elevated lipophilicity is a direct consequence of the combined 7-chloro and 4-trifluoromethyl substitution pattern, influencing its partitioning behavior in biological membranes and organic solvents.
| Evidence Dimension | Calculated Partition Coefficient (LogP) |
|---|---|
| Target Compound Data | 2.9678 |
| Comparator Or Baseline | 4-(Trifluoromethyl)indoline: 2.8; 7-Chloroindoline: 2.09 |
| Quantified Difference | +0.1678 vs. 4-CF3 analog; +0.8778 vs. 7-Cl analog |
| Conditions | Predicted values from vendor and database sources (XLogP3-AA or equivalent method). |
Why This Matters
For procurement decisions in medicinal chemistry, this LogP difference is significant; it directly impacts compound solubility, permeability, and potential off-target binding, making the target compound a distinct chemical entity for SAR exploration.
- [1] PubChem. (2025). Substance Record for 4-(Trifluoromethyl)indoline (CAS 905274-07-9). XLogP3-AA Value: 2.8. View Source
